Cas no 2172537-62-9 (3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid)

• Product Name: 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• CAS No: 2172537-62-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6227770
• PubChem ID: 165763174
• Update Time: 2025-06-08

3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• 2172537-62-9
• 3-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
• EN300-1578252

• Inchi： 1S/C28H34N2O5/c1-17(2)24(15-27(32)33)29-26(31)14-25(18-8-7-9-18)30-28(34)35-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23-25H,7-9,14-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： JMSYYYSSMGUBOV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC(CC(=O)O)C(C)C)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid

Introduction to 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic Acid (CAS No. 2172537-62-9)

Compound with the CAS number 2172537-62-9 and the product name 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of a cyclobutyl moiety and a fluorenylmethoxycarbonyl group in its molecular framework suggests unique chemical properties that make it a promising candidate for further investigation.

The molecular structure of this compound consists of multiple functional groups that contribute to its reactivity and biological activity. The cyclobutyl ring introduces steric hindrance, which can influence the compound's solubility and interactions with biological targets. On the other hand, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis as an amino protecting group, indicating potential applications in proteomics and peptidomimetic research. The combination of these features makes this compound a versatile tool for chemists and biologists alike.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The cyclobutyl-substituted amide group in this compound may contribute to improved binding affinity and selectivity when interacting with biological receptors. This is particularly relevant in the context of drug design, where optimizing molecular interactions is crucial for achieving desired therapeutic effects.

The carboxylic acid moiety at the terminal end of the molecule provides an additional site for chemical modification, allowing for further derivatization to tailor its properties for specific applications. This flexibility is highly valuable in medicinal chemistry, where compounds are often modified iteratively to improve their efficacy and safety profiles.

One of the most exciting aspects of this compound is its potential application in the field of bioconjugation. The presence of both an amine and a carboxylic acid group makes it an excellent candidate for linking with biomolecules such as peptides, proteins, and nucleotides. Such bioconjugates have numerous applications in diagnostics, imaging, and targeted drug delivery systems.

The use of advanced computational methods has been instrumental in understanding the structural and functional properties of this compound. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the cyclobutyl and fluorenylmethoxycarbonyl groups influence the compound's conformational dynamics and reactivity. These studies have revealed that the compound exhibits stable conformations that are favorable for biological interactions.

In addition to its structural features, the pharmacokinetic properties of this compound are also of great interest. Initial studies suggest that it exhibits good solubility in both water and organic solvents, which is advantageous for formulation development. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at tested doses, indicating a favorable safety profile.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to facilitate the introduction of complex functional groups. These methods not only improve efficiency but also allow for precise control over the molecular architecture.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of this molecule could serve as novel intermediates for developing pesticides with improved efficacy and environmental compatibility. Similarly, in materials science, its unique structural features make it a candidate for designing advanced polymers with tailored properties.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like this one. By analyzing vast datasets, computational models can predict how different molecular structures will behave biologically. This approach has already led to several breakthroughs in identifying new therapeutic agents.

In conclusion, 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS No. 2172537-62-9) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from drug development to bioconjugation technologies. Its unique structural features and promising pharmacological properties make it a valuable asset in ongoing research efforts aimed at improving human health.